4-Tert-butyl-1,1-difluorocyclohexane
Cat. No. B092076
Key on ui cas rn:
19422-34-5
M. Wt: 176.25 g/mol
InChI Key: PZMAZSVVXRCWTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06222064B1
Procedure details
A reaction of 4-t-butylcyclohexanone (2 mmol) with diethylaminosulfur trifluoride (3.0 mmol) in CH2Cl2 (10 mL) containing BF3.OEt2 (0.3 mmol) at room temperature gave a 99% conversion of starting material to products and a 67% yield of 1,1-difluoro-4-t-butylcyclohexane after 6 h. as determined by NMR (4-fluoroanisole as internal standard).
Yield
67%
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:5]1CCC(=O)CC1)(C)([CH3:3])[CH3:2].C(N(S(F)(F)[F:18])CC)C.B(F)(F)F.CCOCC.[F:30][C:31]1[CH:36]=[CH:35][C:34](OC)=[CH:33][CH:32]=1>C(Cl)Cl>[F:30][C:31]1([F:18])[CH2:36][CH2:35][CH:34]([C:1]([CH3:5])([CH3:3])[CH3:2])[CH2:33][CH2:32]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)OC
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Step Two
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Name
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|
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Quantity
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2 mmol
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Type
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reactant
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Smiles
|
C(C)(C)(C)C1CCC(CC1)=O
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Name
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Quantity
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3 mmol
|
|
Type
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reactant
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Smiles
|
C(C)N(CC)S(F)(F)F
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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0.3 mmol
|
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Type
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reactant
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Smiles
|
B(F)(F)F.CCOCC
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
gave a 99% conversion of starting material to products
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
FC1(CCC(CC1)C(C)(C)C)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 67% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
